3-(1-Ethyl-1H-imidazol-2-YL)-2-hydroxypropanoic acid

• Molecular Formula: C8H12N2O3
• Molecular Weight: 184.19 g/mol
• SMILES: CCN1C=CN=C1CC(C(=O)O)O
• InChI: InChI=1S/C8H12N2O3/c1-2-10-4-3-9-7(10)5-6(11)8(12)13/h3-4,6,11H,2,5H2,1H3,(H,12,13)
• InChIKey: VRTNMKLQEZCYEL-UHFFFAOYSA-N

3-(1-Ethyl-1H-imidazol-2-YL)-2-hydroxypropanoic acid – Identity and Structure

3-(1-Ethyl-1H-imidazol-2-yl)-2-hydroxypropanoic acid (CAS 1538955-98-4, MF C₈H₁₂N₂O₃, MW 184.19) is a small-molecule imidazole derivative that belongs to the class of N-alkylated imidazolyl alkanoic acids . Its structure features a 1-ethyl substituted imidazole ring linked to a 2-hydroxypropanoic acid side chain (SMILES: CCn1ccnc1CC(O)C(=O)O), placing it at the intersection of heterocyclic building blocks and chiral α‑hydroxy acid scaffolds . Publicly available commercial specifications indicate a minimum purity of 95 % . No peer-reviewed biological or physicochemical characterization of the isolated compound was identified in the accessible literature at the time of this analysis.

Scaffold Context

N-ethyl imidazole alkanoic acid scaffold for mGAT transporter ligand optimization studies

Functional Handle

2-hydroxypropanoic acid motif supports α-hydroxy acid chelation and coupling studies

Synthesis Workflow

Suitable as a chiral intermediate for diversity-oriented synthesis and library construction

3-(1-Ethyl-1H-imidazol-2-YL)-2-hydroxypropanoic acid: Why Simple Replacement Fails

Even within the narrow set of 2‑hydroxy‑3‑(imidazol‑2‑yl)propanoic acid analogs, the presence, size, and position of the N‑alkyl substituent are known to modulate hydrogen‑bond capacity, lipophilicity, and metal‑coordination geometry [1]. The des‑ethyl parent compound (2‑hydroxy‑3‑(1H‑imidazol‑2‑yl)propanoic acid, CAS 30581‑88‑5) carries a free N‑H that can act as a hydrogen‑bond donor, whereas the title compound replaces that proton with an ethyl group, eliminating the donor site and increasing calculated logP . Furthermore, the location of the hydroxyl group on the 2‑position of the propanoic acid chain (as opposed to the 3‑position isomer, CAS 2228374‑45‑4) dictates whether the molecule can function as an α‑hydroxy acid chelator or a simple β‑hydroxy acid . These structural variations mean that substituting one analog for another without empirical confirmation risks altering target engagement, solubility, and metabolic stability, making generic interchange scientifically unjustified.

Des-ethyl parent (CAS 30581-88-5): N-H donor loss and lipophilicity shift may alter target engagement and solubility profiles, requiring empirical confirmation.

3-Hydroxy isomer (CAS 2228374-45-4): β-hydroxy acid geometry limits 5-membered chelate formation, supporting different metal-binding modes compared to the 2-hydroxy isomer.

(3S)/(3R) Enantiomers: Unspecified purity and undefined chirality may introduce lot-to-lot variability, limiting reproducibility in chiral-sensitive workflows.

• [1] Kerscher-Hack S, Renukappa-Gutke T, Höfner G, Wanner KT. Synthesis and biological evaluation of a series of N-alkylated imidazole alkanoic acids as mGAT3 selective GABA uptake inhibitors. Eur J Med Chem. 2016; PMID: 27654218. View Source

3-(1-Ethyl-1H-imidazol-2-YL)-2-hydroxypropanoic acid: Differentiation Evidence vs. Closest Analogs

Lipophilicity Shift vs. Des-Ethyl Parent

The title compound eliminates the imidazole N‑H donor present in the des‑ethyl analog 2‑hydroxy‑3‑(1H‑imidazol‑2‑yl)propanoic acid (CAS 30581‑88‑5). Using the consensus logP model ALOGPs 2.1, the N‑ethyl derivative has a predicted logP approximately 0.7 units higher than the parent [1]. No experimentally measured logP or logD value for the title compound was found in the public domain; this evidence is therefore a class‑level inference based on well‑established N‑alkylation SAR within the imidazole alkanoic acid series [2].

Lipophilicity Shift

Class-level inference

Δ logP ≈ +0.7

Supports selection of analogs with altered passive permeability

No experimental logP; in silico consensus prediction vs. des-ethyl parent

Evidence Dimension	Predicted lipophilicity (ALOGPs 2.1 consensus logP)
Target Compound Data	Predicted logP ≈ 0.9 (calculated value; no experimental confirmation available)
Comparator Or Baseline	2‑Hydroxy‑3‑(1H‑imidazol‑2‑yl)propanoic acid: predicted logP ≈ 0.2
Quantified Difference	≈ +0.7 logP units (predicted)
Conditions	In silico ALOGPs 2.1 consensus prediction; structures from ChemBlink and Chemsrc

Why This Matters

A 0.7 logP unit increase can significantly affect membrane permeability and off‑target binding, making the N‑ethyl compound a more lipophilic alternative that may be preferred when higher passive diffusion is desired.

• [1] VCClabs, ALOGPs 2.1 consensus logP prediction, accessible via Virtual Computational Chemistry Laboratory (https://vcclabs.org) – predictions run on SMILES inputs for CAS 1538955-98-4 and CAS 30581-88-5, 2026-05-01. View Source
• [2] Kerscher-Hack S et al. Eur J Med Chem. 2016; PMID: 27654218 – demonstrates that N‑alkyl chain variation in imidazole alkanoic acids modulates biological activity and selectivity. View Source

Chelation Geometry: 2-Hydroxy vs. 3-Hydroxy Isomer

The title compound positions the hydroxyl group at the 2‑carbon of the propanoic acid chain, forming an α‑hydroxy acid motif capable of bidentate metal coordination (carboxylate O + α‑OH). Its positional isomer 3‑(1‑ethyl‑1H‑imidazol‑2‑yl)‑3‑hydroxypropanoic acid (CAS 2228374‑45‑4) carries the hydroxyl at the 3‑position, creating a β‑hydroxy acid that cannot form the same five‑membered chelate ring . While no experimental stability constants are reported for either isomer, the α‑hydroxy acid arrangement is well‑characterized in the literature to yield higher metal‑binding affinity than β‑hydroxy acids for divalent cations such as Zn²⁺ and Cu²⁺ [1].

Chelation Geometry

Class-level inference

α-OH: 5-membered ring vs. β-OH: 6-membered ring

Supports structural basis for differential metal ion coordination

General coordination principles; no experimental stability constants reported

Evidence Dimension	Metal‑chelation geometry (predicted binding mode)
Target Compound Data	α‑Hydroxy acid: capable of forming a 5‑membered chelate ring with divalent metals
Comparator Or Baseline	3‑Hydroxy isomer (CAS 2228374‑45‑4): β‑hydroxy acid; forms a less favorable 6‑membered chelate
Quantified Difference	No experimental stability constants available; difference based on established chelate‑ring size thermodynamics
Conditions	Structural inference; general coordination chemistry principles [1]

Why This Matters

For applications requiring metal‑ion scavenging or metalloenzyme inhibition, the 2‑hydroxy (α‑hydroxy) isomer is structurally predisposed to tighter metal binding, making it the more appropriate procurement choice when chelation strength is critical.

• [1] Martell AE, Hancock RD. Metal Complexes in Aqueous Solutions. Springer, 1996, Chapter 3 – chelate ring size and stability. View Source

Documented Purity Specification

The title compound is offered commercially with a minimum purity specification of 95 % (AKSci product 4364DY), as documented on the supplier's public datasheet . In contrast, the closely related (3S)‑ and (3R)‑enantiomers of the 3‑hydroxy isomer (CAS 2227790‑08‑9, 2227838‑38‑0) are typically listed without a guaranteed minimum purity in publicly accessible catalogs, implying lot‑to‑lot variability [1]. No inter‑laboratory purity round‑robin data are available.

Vendor Purity

Specification review

≥95%

Supports reproducible procurement for research synthesis

No inter-laboratory round-robin data available

Evidence Dimension	Minimum vendor‑stated purity
Target Compound Data	≥95 % (AKSci 4364DY)
Comparator Or Baseline	(3S)‑3‑(1‑ethyl‑1H‑imidazol‑2‑yl)‑3‑hydroxypropanoic acid: no public purity specification; (3R)‑analog: no public purity specification
Quantified Difference	At minimum 95 % vs. unspecified
Conditions	Vendor product pages accessed 2026-05-01

Why This Matters

A documented purity specification reduces the risk of irreproducible results in downstream assays and simplifies procurement compliance for laboratories that require certificate-of-analysis-backed starting materials.

• [1] Kuujia.com, CAS 2227790-08-9 and CAS 2227838-38-0 product listings (accessed 2026-05-01). View Source

3-(1-Ethyl-1H-imidazol-2-YL)-2-hydroxypropanoic acid: Application Scenarios

mGAT Transporter Ligand Optimization

The compound's N‑ethyl‑imidazole‑alkanoic acid scaffold is a direct sub‑structure of the pharmacophore explored by Kerscher‑Hack et al. for mGAT3‑selective GABA uptake inhibition [1]. Its 2‑hydroxy group introduces an additional hydrogen‑bond donor/acceptor that is absent in the published lead series, offering a new vector for modulating transporter subtype selectivity. Research groups pursuing novel mGAT3/4 inhibitors may evaluate this compound as a key intermediate or as a head‑group replacement in established pharmacophores [1].

α-Hydroxy Acid Chelation for Metalloenzyme Probes

The 2‑hydroxypropanoic acid portion of the molecule constitutes an α‑hydroxy acid chelator that can coordinate divalent cations through a 5‑membered ring. This geometry is structurally distinct from the β‑hydroxy isomer and from the des‑ethyl parent. Investigators developing zinc‑ or copper‑dependent enzyme inhibitors may prefer the title compound as a starting scaffold for fragment‑based or structure‑guided design, provided that follow‑up experiments confirm the predicted binding mode [2].

Building Block for Chiral and Diversity-Oriented Synthesis

With a minimum purity of 95 % and an α‑hydroxy acid handle, the compound can serve as a versatile intermediate for amide coupling, esterification, and oxidation reactions. Its N‑ethyl imidazole moiety further supports late‑stage diversification via N‑alkylation or metal‑catalyzed cross‑coupling. Procurement for medicinal chemistry libraries is appropriate when a pre‑functionalized imidazole‑containing α‑hydroxy acid is needed .

Lipophilicity SAR Comparator

Because the N‑ethyl substituent removes an imidazole N‑H donor and raises predicted logP by ca. 0.7 units relative to the des‑ethyl parent, the compound can be used as a matched molecular pair in retrospective or prospective SAR analyses that probe the effect of lipophilicity on target binding, solubility, or metabolic clearance [3]. Its procurement is justified when a structurally matched, more lipophilic analog is required alongside the parent compound in a systematic profiling set.

Application

Selection Property

Validation Focus

mGAT transporter studies

N-ethyl imidazole scaffold

Target engagement and selectivity

α-hydroxy acid chelation studies

2-hydroxypropanoic acid handle

Metal-binding mode

Diversity-oriented synthesis

95% purity and α-hydroxy handle

Orthogonality in coupling

Lipophilicity SAR studies

N-ethyl vs. des-ethyl matched pair

Permeability and solubility

• [1] Kerscher-Hack S et al. Eur J Med Chem. 2016; PMID: 27654218. View Source
• [2] Martell AE, Hancock RD. Metal Complexes in Aqueous Solutions. Springer, 1996, Chapter 3. View Source
• [3] VCclabs, ALOGPs 2.1 predictions for CAS 1538955-98-4 and CAS 30581-88-5, https://vcclabs.org (accessed 2026-05-01). View Source